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Compound of Interest

Compound Name: HC Blue no. 2

Cat. No.: B1210284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HC Blue No. 2 is a semi-permanent hair dye classified as a nitro dye.[1] Its chemical formula is

C12H19N3O5, and it is chemically known as 2,2'-[[4-[(2-hydroxyethyl)amino]-3-

nitrophenyl]imino]bis(ethanol).[2][3] The thermal stability of such compounds is a critical

parameter for ensuring safety and quality in product formulation and storage.

Thermogravimetric analysis (TGA) is a fundamental technique for assessing this stability by

measuring changes in a material's mass as a function of temperature in a controlled

atmosphere.

This guide provides a comprehensive overview of the stability of HC Blue No. 2, including its

physical and chemical properties. It is important to note that while extensive searches have

been conducted, specific quantitative data from thermogravimetric analysis of HC Blue No. 2 is

not readily available in the public domain. Therefore, this document presents a generalized

experimental protocol and illustrative data based on the analysis of similar organic compounds.

Physicochemical Properties of HC Blue No. 2
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Property Value Reference

Molecular Weight 285.34 g/mol [4]

Appearance
Dark blue to dark brown

microcrystalline powder
[4]

Melting Point 83.5–98 °C (182-208.4°F) [1][3][4]

Solubility
Less than 1 mg/mL at 24°C

(75°F) in water
[4]

Illustrative Thermogravimetric Analysis Data
Due to the absence of specific experimental TGA data for HC Blue No. 2, the following table

provides a hypothetical but realistic representation of thermal decomposition for a comparable

organic dye. This data is intended for illustrative purposes to guide researchers in what to

expect and how to present their findings.
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Temperature Range
(°C)

Weight Loss (%)
Derivative Peak
(DTG) (°C)

Associated
Process

25 - 150 ~1-2% ~100

Loss of adsorbed

water and volatile

impurities.

150 - 250 ~5-10% ~220

Initial decomposition

of side chains (e.g.,

hydroxyethyl groups).

250 - 400 ~40-50% ~350

Major decomposition

of the aromatic

structure and nitro

group.

400 - 600 ~20-30% ~480

Further degradation

and charring of the

remaining organic

residue.

> 600 ~15-20% (Residue) -

Formation of stable

carbonaceous

residue.

Experimental Protocols
Below is a detailed, generalized methodology for conducting a thermogravimetric analysis of an

organic dye such as HC Blue No. 2.

Objective: To determine the thermal stability and decomposition profile of HC Blue No. 2.

Instrumentation: A calibrated thermogravimetric analyzer.

Materials:

HC Blue No. 2 sample (high purity)

Inert gas (e.g., Nitrogen or Argon)
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Oxidizing gas (e.g., Air) - for oxidative stability testing

TGA sample pans (e.g., alumina, platinum)

Procedure:

Sample Preparation:

Ensure the HC Blue No. 2 sample is a fine, homogeneous powder to promote even heat

distribution.

Accurately weigh 5-10 mg of the sample into a clean, tared TGA pan.

Instrument Setup:

Place the sample pan in the TGA furnace.

Purge the furnace with the desired gas (e.g., nitrogen for inert atmosphere) at a constant

flow rate (e.g., 20-50 mL/min) for a sufficient time to ensure an inert environment.

Thermal Program:

Equilibrate the sample at a starting temperature, typically 25-30°C.

Heat the sample from the starting temperature to a final temperature (e.g., 800°C) at a

constant heating rate (e.g., 10°C/min).

Continuously record the sample weight as a function of temperature.

Data Analysis:

Plot the percentage of weight loss versus temperature to obtain the TGA curve.

Calculate the derivative of the TGA curve (DTG curve), which shows the rate of weight

loss as a function of temperature. The peaks in the DTG curve indicate the temperatures

of maximum decomposition rates.
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Determine key parameters from the curves, including the onset temperature of

decomposition, the temperatures of maximum decomposition rates (from DTG peaks), and

the percentage of residual mass at the final temperature.

Visualizations
Experimental Workflow for TGA
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Caption: Experimental workflow for thermogravimetric analysis.
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Hypothetical Thermal Decomposition Pathway
When heated, HC Blue No. 2 is expected to emit toxic fumes of nitrogen oxides.[5] The

decomposition likely involves the cleavage of the hydroxyethyl side chains and the breakdown

of the aromatic ring, particularly at the nitro group.
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Caption: Postulated thermal decomposition pathway for HC Blue No. 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Thermogravimetric Analysis
of HC Blue No. 2 Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210284#thermogravimetric-analysis-of-hc-blue-no-
2-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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